Cas no 27344-21-4 (Benzothiazole,2-[(4-pyridinylmethyl)thio]-)
27344-21-4 structure
Product Name:Benzothiazole,2-[(4-pyridinylmethyl)thio]-
CAS No:27344-21-4
MF:C13H10N2S2
MW:258.361899852753
CID:278365
Update Time:2024-01-27
Benzothiazole,2-[(4-pyridinylmethyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,2-[(4-pyridinylmethyl)thio]-
- Benzothiazole,2-[(4-pyridylmethyl)thio]- (8CI)
- H 716
- Benzothiazole, 2-[(4-pyridinylmethyl)thio]-
-
- Inchi: 1S/C13H10N2S2/c1-2-4-12-11(3-1)15-13(17-12)16-9-10-5-7-14-8-6-10/h1-8H,9H2
- InChI Key: NSJPAGXPWHJPIR-UHFFFAOYSA-N
- SMILES: S1C2=CC=CC=C2N=C1SCC1C=CN=CC=1
Computed Properties
- Exact Mass: 258.0287
Experimental Properties
- Density: 1.35±0.1 g/cm3(Predicted)
- Boiling Point: 446.4±47.0 °C(Predicted)
- PSA: 25.78
- pka: 5.06±0.10(Predicted)
Benzothiazole,2-[(4-pyridinylmethyl)thio]- Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
27344-21-4 (Benzothiazole,2-[(4-pyridinylmethyl)thio]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent